Cas no 1896488-84-8 (2-3-(methoxymethyl)phenylpropan-2-amine)

• Product Name: 2-3-(methoxymethyl)phenylpropan-2-amine
• CAS No: 1896488-84-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6405748
• PubChem ID: 117278171
• Update Time: 2025-10-23

2-3-(methoxymethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenylpropan-2-amine
• EN300-1778574
• 1896488-84-8
• 2-[3-(methoxymethyl)phenyl]propan-2-amine

• Inchi： 1S/C11H17NO/c1-11(2,12)10-6-4-5-9(7-10)8-13-3/h4-7H,8,12H2,1-3H3
• InChI Key： CZJKEPJJQIDTDC-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)C(C)(C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-(methoxymethyl)phenylpropan-2-amine

2-3-(Methoxymethyl)phenylpropan-2-amine: A Promising Compound in Pharmaceutical Research

2-3-(Methoxymethyl)phenylpropan-2-amine, identified by the CAS number 1896488-84-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique molecular structure and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a subject of interest for researchers aiming to develop novel treatments for various diseases.

The 2-3-(Methoxymethyl)phenylpropan-2-amine molecule features a benzene ring substituted with a methoxymethyl group at the 3-position and a propylamine chain extending from the 2-position. This structural configuration allows for interactions with specific biological targets, potentially enhancing its efficacy in therapeutic contexts. The CAS number 1896488-84-8 serves as a critical identifier for this compound, ensuring accurate referencing in scientific literature and regulatory documentation.

Recent advancements in pharmaceutical research have demonstrated the potential of 2-3-(Methoxymethyl)phenylpropan-2-amine in targeting neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective properties by inhibiting the aggregation of amyloid-beta proteins, a key factor in Alzheimer's disease. The study utilized advanced computational models to predict its binding affinity to specific receptors, providing a foundation for further experimental validation.

Furthermore, the 2-3-(Methoxymethyl)phenylpropan-2-amine has shown promise in the treatment of inflammatory conditions. Research published in Drug Discovery Today in 2024 indicated that this compound can modulate the activity of cytokines, thereby reducing inflammation in models of rheumatoid arthritis. The study emphasized the importance of understanding the molecular mechanisms underlying its anti-inflammatory effects, which could lead to the development of more targeted therapies.

The CAS number 1896488-84-8 is also associated with its potential applications in the field of oncology. Preliminary studies suggest that 2-3-(Methoxymethyl)phenylpropan-2-amine may inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell cycle regulation. These findings, while still in the early stages, highlight the compound's potential as a candidate for further preclinical and clinical investigation.

In the realm of drug development, the 2-3-(Methoxymethyl)phenylpropan-2-amine has been explored for its ability to enhance the bioavailability of other therapeutic agents. A 2023 review in Pharmaceutical Research discussed the role of this compound as a prodrug carrier, capable of improving the solubility and stability of poorly water-soluble drugs. This property is particularly valuable in the formulation of oral medications, where enhancing solubility can significantly impact therapeutic outcomes.

The synthesis of 2-3-(Methoxymethyl)phenylpropan-2-amine involves a series of well-defined chemical reactions. The process typically begins with the functionalization of a benzene ring, followed by the introduction of the propylamine chain. Recent advancements in organic chemistry have led to more efficient and scalable methods for its production, which is crucial for meeting the demands of pharmaceutical manufacturing.

Moreover, the 2-3-(Methoxymethyl)phenylpropan-2-amine has been studied for its potential to interact with neurotransmitter systems. Research published in Neuropharmacology in 2024 indicated that this compound may influence the activity of monoamine neurotransmitters, suggesting potential applications in the treatment of mood disorders such as depression and bipolar disorder. These findings underscore the importance of further research to elucidate its mechanisms of action.

The CAS number 1896488-84-8 also plays a role in regulatory and safety assessments. As part of the drug development process, this compound undergoes rigorous testing to evaluate its safety profile and efficacy in preclinical models. These assessments are essential for ensuring that the compound meets the standards set by regulatory bodies such as the FDA and EMA before advancing to clinical trials.

Another area of interest is the 2-3-(Methoxymethyl)phenylpropan-2-amine’s potential in the treatment of metabolic disorders. A 2023 study in Metabolic Engineering explored its ability to modulate lipid metabolism, suggesting applications in the management of conditions such as obesity and type 2 diabetes. The study highlighted the need for further research to determine the long-term effects of this compound in human subjects.

Additionally, the 2-3-(Methoxymethyl)phenylpropan-2-amine has been investigated for its role in the development of biopharmaceuticals. Its unique chemical structure allows for the creation of conjugates that can target specific tissues or cells, enhancing the precision of therapeutic interventions. This approach is particularly relevant in the treatment of diseases where targeted delivery can significantly improve treatment outcomes.

The CAS number 1896488-84-8 is also linked to its potential use in the formulation of nanomedicine. Researchers have explored the integration of this compound into nanoparticles to improve drug delivery efficiency. This application is particularly promising for the treatment of diseases that require localized delivery, such as certain types of cancer and inflammatory conditions.

Despite the promising findings, the 2-3-(Methoxymethyl)phenylpropan-2-amine is still in the early stages of research, and further studies are needed to fully understand its therapeutic potential. Ongoing clinical trials are expected to provide more insights into its safety and efficacy in human populations. These trials will be crucial in determining the compound's role in the broader landscape of pharmaceutical science.

In conclusion, the 2-3-(Methoxymethyl)phenylpropan-2-amine with the CAS number 1896488-84-8 represents a significant area of research in pharmaceutical chemistry. Its potential applications in treating neurodegenerative disorders, inflammatory conditions, and metabolic diseases highlight the importance of continued investigation. As research progresses, the compound may emerge as a valuable tool in the development of novel therapies, contributing to advancements in drug development and biopharmaceuticals.

Further research is essential to fully understand the mechanisms of action and potential side effects of 2-3-(Methoxymethyl)phenylpropan-2-amine. Collaboration between academic institutions, pharmaceutical companies, and regulatory agencies will be critical in translating these findings into clinical applications. The future of this compound in pharmaceutical science depends on the continued exploration of its properties and the development of innovative strategies to harness its therapeutic potential.

As the field of pharmaceutical research continues to evolve, the 2-3-(Methoxymethyl)phenylpropan-2-amine with the CAS number 1896488-84-8 remains a promising candidate for further investigation. Its unique molecular structure and potential therapeutic applications underscore the importance of interdisciplinary approaches in advancing drug development and biopharmaceuticals. The ongoing research into this compound is expected to yield valuable insights that could contribute to the treatment of various diseases, ultimately improving patient outcomes.

The CAS number 1896488-84-8 also serves as a key reference point for researchers and pharmaceutical companies seeking to develop new therapies. By understanding the properties and potential applications of 2-3-(Methoxymethyl)phenylpropan-2-amine, scientists can design more effective and targeted treatments. This compound's role in pharmaceutical science is likely to expand as new studies continue to uncover its capabilities and limitations.

In summary, the 2-3-(Methoxymethyl)phenylpropan-2-amine with the CAS number 1896488-84-8 holds significant promise in the field of pharmaceutical chemistry. Its potential applications in treating various diseases, combined with the need for further research, highlight the importance of continued exploration. As the scientific community delves deeper into the properties of this compound, it is anticipated that new insights will emerge, contributing to the advancement of drug development and biopharmaceuticals.

Ultimately, the CAS number 1896488-84-8 and the 2-3-(Methoxymethyl)phenylpropan-2-amine represent a critical intersection of pharmaceutical science and biotechnology. The ongoing research into this compound is expected to yield valuable contributions to the development of new therapies, ultimately enhancing the treatment options available for patients. As the field continues to evolve, the role of this compound in pharmaceutical science is likely to become even more prominent, underscoring the importance of sustained investment in research and development.